Cas no 2137610-62-7 (1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2137610-62-7
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6081577
• PubChem ID: 165799983
• Update Time: 2024-01-05

1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclohexane-1-carboxylic acid
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-methylcyclohexane-1-carboxylic acid
• EN300-1083589
• 2137610-62-7

• Inchi： 1S/C14H25NO4/c1-10-6-5-7-14(8-10,11(16)17)9-15-12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： HWAIYDVQPSXBPW-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCCC(C)C1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų